Cas no 2165084-96-6 (methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate
• CAS No: 2165084-96-6
• MF: C₆H₆BrNO₃S
• MW: 252.085739612579
• CID: 5907235
• PubChem ID: 165683668
• Update Time: 2025-05-23

methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate
• 2165084-96-6
• EN300-1921101

• Inchi： 1S/C6H6BrNO3S/c1-11-6(10)4(9)5-8-2-3(7)12-5/h2,4,9H,1H3
• InChI Key： JKTOJZAKWMFODE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)OC)O)S1

Computed Properties

• Exact Mass: 250.92518g/mol
• Monoisotopic Mass: 250.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate

Methyl 2-(5-Bromo-1,3-Thiazol-2-Yl)-2-Hydroxyacetate: A Comprehensive Overview

Methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate, with the CAS number 2165084-96-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a bromine atom and a hydroxyl group. The methyl ester moiety further enhances its chemical versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The thiazole ring system is a heterocyclic structure that has been extensively studied due to its wide range of applications in drug discovery. In recent years, researchers have focused on the 5-bromo substitution on the thiazole ring, as it significantly influences the compound's electronic properties and reactivity. Studies have shown that this substitution pattern can enhance the compound's ability to act as a ligand in metalloenzyme inhibition assays, making it a promising candidate for anti-cancer drug development.

One of the most notable advancements in the study of methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate involves its role in bioisosteric replacements. By replacing certain functional groups with bioisosteric equivalents, researchers have been able to optimize the compound's pharmacokinetic properties. For instance, recent studies have demonstrated that substituting the hydroxyl group with other electron-withdrawing groups can significantly improve the compound's solubility and bioavailability.

The synthesis of methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate has also been a focal point of recent research. Traditional methods often involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient and scalable production methods. For example, the use of palladium-catalyzed cross-coupling reactions has streamlined the synthesis process, reducing both time and cost.

In terms of applications, methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate has shown potential in enzyme inhibition studies. Specifically, it has been identified as a potent inhibitor of certain kinases involved in cellular signaling pathways. This discovery has opened new avenues for its use in targeted cancer therapies, where selective inhibition of these kinases can lead to more effective treatment outcomes with fewer side effects.

Another area of interest is the compound's role in radiopharmaceuticals. The bromine atom in its structure makes it an ideal candidate for use in positron emission tomography (PET) imaging agents. Recent studies have explored its ability to serve as a precursor for radiotracers that can target specific receptors or enzymes in vivo.

The structural versatility of methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate also makes it a valuable tool in combinatorial chemistry. By modifying different positions on the thiazole ring or altering the ester group, researchers can generate libraries of compounds with diverse biological activities. This approach has been instrumental in identifying novel leads for drug development.

In conclusion, methyl 2-(5-bromo-1,3-thiazol-2-yl)-2-hydroxyacetate is a compound with immense potential across multiple domains of chemical and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative therapeutic agents.